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CAS Number: 3002072-52-5[1][2]

Executive Summary

This technical guide addresses the available information for Zilvetrigine (CAS 3002072-52-5).
Despite extensive searches of public databases, scientific literature, and patent repositories,
there is a notable scarcity of in-depth technical data specifically for Zilvetrigine. Publicly
accessible information is largely limited to its chemical identity and a general classification as a
sodium channel blocker. There is insufficient data to provide a comprehensive analysis of its
pharmacological properties, quantitative data, or detailed experimental protocols as requested.
A significant challenge in researching Zilvetrigine is the frequent confusion in search results
with two other pharmaceutical compounds: Suzetrigine (a NaV1.8 inhibitor) and Zilucoplan (a
C5 complement inhibitor). This guide presents the confirmed information for Zilvetrigine and
clarifies the current limitations in available data.

Chemical and Physical Properties

Based on publicly available data, the following chemical and physical properties of Zilvetrigine
have been identified:
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Property Value Source
Molecular Formula C20H20CIN3O2 PubChem[1]
Molecular Weight 369.8 g/mol PubChem[1]

2-(4-tert-butyl-5-chloro-2-
IUPAC Name methylphenyl)-4-oxo-1H-1,6- PubChem[1]

naphthyridine-5-carboxamide

zZilvetrigine [INN],
Synonyms PubChem[1]
HUN2FLQ4F9

Mechanism of Action

Zilvetrigine is broadly classified as a sodium channel blocker.[3][4] Sodium channel blockers
are a class of drugs that inhibit the flow of sodium ions (Na+) through sodium channels in cell
membranes.[5][6] By blocking these channels, they reduce the excitability of cells, particularly
neurons and muscle cells. This mechanism is the basis for their use in various therapeutic
areas, including epilepsy, cardiac arrhythmias, and pain management.[6][7]

However, there is no publicly available information detailing Zilvetrigine's specific mechanism
of action, such as its selectivity for different sodium channel subtypes (e.g., NaV1.1, NaVv1.7,
NaV1.8). This subtype selectivity is a critical determinant of a drug's therapeutic efficacy and
side-effect profile.

Quantitative Data

A thorough search for quantitative pharmacological data for Zilvetrigine yielded no specific
results. Data points that are currently unavailable in the public domain include:

e |Cs0/ECso0 values: No data on the concentration of Zilvetrigine required to inhibit sodium
channels or elicit a functional response is available.

o Pharmacokinetic parameters: Information regarding the absorption, distribution, metabolism,
and excretion (ADME) of Zilvetrigine in preclinical models or humans is not publicly
accessible.
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o Efficacy data: There are no published preclinical or clinical studies demonstrating the efficacy
of Zilvetrigine in any disease model.

Experimental Protocols

Detailed experimental protocols for the study of Zilvetrigine are not available in the public
domain. To provide a general context for researchers, a standard experimental workflow for
characterizing a novel sodium channel blocker is described below. Please note, this is a
generalized protocol and has not been specifically applied to Zilvetrigine based on available

information.

General Experimental Workflow for Sodium Channel
Blocker Characterization
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Caption: Generalized workflow for the discovery and preclinical development of a novel sodium
channel blocker.

Signaling Pathways

As the specific molecular target and mechanism of action for Zilvetrigine are not detailed in
public sources, a specific signaling pathway diagram cannot be constructed. In general, sodium
channel blockers directly interact with the sodium channel protein itself, rather than engaging
with a complex signaling cascade. The therapeutic effect is a direct consequence of the
physical blockage or modulation of the ion channel, leading to a reduction in cellular excitability.

Conclusion and Future Outlook

The publicly available information on Zilvetrigine is currently insufficient to provide a detailed
technical guide. While its chemical identity is established and it is classified as a sodium
channel blocker, critical data regarding its specific mechanism of action, pharmacological
profile, and preclinical or clinical development status are absent from the public domain. The
persistent confusion with Suzetrigine and Zilucoplan in public databases further complicates
research into this compound. It is possible that Zilvetrigine is an early-stage research
compound, a discontinued candidate, or a chemical intermediate with limited publicly disclosed
information. Further clarification on the status and properties of Zilvetrigine would require
access to proprietary data or future publications from the developing organization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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